Cas no 301226-27-7 (Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 301226-27-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD11100196
• CID: 831904
• PubChem ID: 18374740
• Update Time: 2025-06-23

Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 1,1-dimethylethyl1-oxa-2-oxo-8-azaspiro[4.5]decane-8-carboxylate
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 2-oxo-,1,1-dimethylethyl ester
• 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• 2-oxo-8-(t-Butoxycarbonyl)-8-aza-1-oxaspiro[4.5]decane
• oxooxaazaspirodecanecarboxylate
• tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]-decane-8-carboxylate
• DXCDANAWBPYOAA-UHFFFAOYSA-N
• SBB101602
• FCH1627955
• PB17794
• 1-Oxa-8-azaspiro[4.5]decane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• AX8158783
• AB1010297
• AB0048507
• AM20090408
• 8-Boc-1-oxa-8-azaspiro[4.5]decan-2-one
• V5014
• ST24031740
• 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylic acid tert-butyl ester
• BMA22627
• DTXSID20593242
• 301226-27-7
• A876300
• MFCD11100196
• tert-butyl2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• FT-0679953
• 10R-0012
• CS-0000747
• SCHEMBL4689251
• SY097432
• J-524456
• 8-Boc-2-oxo-1-oxa-8-azaspiro[4.5]decane
• AKOS005069257
• DA-17932
• Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• MDL： MFCD11100196
• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-6-13(7-9-14)5-4-10(15)17-13/h4-9H2,1-3H3
• InChI Key： DXCDANAWBPYOAA-UHFFFAOYSA-N
• SMILES： O1C(CCC21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 255.14700
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 55.84000
• LogP: 2.03100

Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Introduction to Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 301226-27-7)

Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, a compound with the chemical identifier CAS No. 301226-27-7, is a sophisticated molecular entity that has garnered significant attention in the field of medicinal chemistry and drug development. This spirocyclic structure, characterized by its unique oxaoxaaza bridge, presents a promising scaffold for the design of novel therapeutic agents.

The compound's name is rich in structural information, highlighting its core framework and functional groups. The term Tert-butyl indicates the presence of a bulky alkyl group, which can influence the compound's solubility, bioavailability, and interactions with biological targets. The moiety 2-oxo-1-oxa suggests the presence of an ester group and a ketone-like functionality, which are common features in many bioactive molecules. The spirocyclic core 8-azaspiro[4.5]decane introduces a rigid, three-dimensional structure that can enhance binding affinity and selectivity in drug-receptor interactions.

In recent years, spirocyclic compounds have emerged as a privileged class of molecules in medicinal chemistry due to their unique structural properties and biological activities. These compounds often exhibit enhanced metabolic stability, reduced toxicity, and improved pharmacokinetic profiles compared to their acyclic counterparts. The spirocyclic framework of Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is particularly noteworthy for its potential to interact with biological targets in a highly specific manner.

The presence of the azaspiro moiety in this compound is particularly intriguing from a structural perspective. Spiro compounds are known for their conformational rigidity, which can be advantageous in designing molecules that fit precisely into biological binding pockets. Additionally, the azacycloalkane scaffold has been shown to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and anticancer effects. This makes Tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate a promising candidate for further exploration in drug discovery.

Recent studies have demonstrated the potential of spirocyclic compounds as modulators of enzyme activity and receptor binding. For instance, derivatives of azaspiroalkanes have been investigated for their ability to inhibit enzymes such as kinases and phosphodiesterases, which are key targets in many therapeutic areas. The structural features of Tert-butyl 2-oxo-1-oxxaaza-spiro[4.5]decane-o-carboxylate may contribute to its ability to interact with such enzymes, potentially leading to the development of novel inhibitors.

The compound's< strong>Tert-butyl substituent also plays a crucial role in determining its overall properties and behavior. The tert-butyl group is known for its steric hindrance, which can enhance binding affinity by creating a more favorable interaction with biological targets. This steric effect is particularly important in cases where precise molecular recognition is required, such as in the design of small-molecule drugs.

In addition to its structural significance, Tert-butyl 2-oxxo-oxxaaza-spiro[4.]decane-o-carboxylate may also exhibit interesting physicochemical properties due to its complex molecular architecture. These properties can influence various aspects of drug development, including formulation, delivery, and pharmacokinetics. For example, the compound's solubility profile may determine its suitability for oral administration or other routes of delivery.

The synthesis of Tert-butyl 2-oxxo-oxxaaza-spiro[4.]decane-o-carboxylate represents a significant achievement in synthetic organic chemistry. The construction of the spirocyclic core requires careful planning and execution to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, showcasing the growing sophistication of modern chemical methodologies.

Ongoing research continues to explore the potential applications of Tert-butyl 2-oxxo-oxxaaza-spiro[4.]decane-o-carboxylate in various therapeutic areas. Its unique structural features make it an attractive candidate for further investigation as a lead compound or intermediate in drug discovery programs. Collaborative efforts between chemists and biologists are essential to fully realize its potential as a therapeutic agent.

The development of novel drugs relies heavily on the availability of high-quality starting materials and intermediates like Tert-butyl 2-oxxo-oxxaaza-spiro[4.]decane-o-carboxylate. Its synthesis and characterization contribute to the growing arsenal of molecular tools available for medicinal chemists working on next-generation therapeutics.

In conclusion,Tert-butyl 2-oxxo-oxxaaza-spiro[4.]decane-o-carboxylate (CAS No.301226- 277) is a structurally complex and biologically relevant molecule with significant potential in drug discovery and development.Several key features make it an attractive candidate for further exploration:

• The spirocyclic core provides rigidity and specificity in biological interactions.
• The presence of functional groups like esters and ketones enhances bioactivity.
• The< strong>Tert-butyl substituent influences solubility and bioavailability.
• Ongoing research highlights its potential as a lead compound or intermediate.